Cas no 92025-35-9 (Ethanone, 1-(3-bromo-1-azulenyl)-)

• Product Name: Ethanone, 1-(3-bromo-1-azulenyl)-
• CAS No: 92025-35-9
• MF: C₁₂H₉BrO
• MW: 249.103262662888
• CID: 759033
• PubChem ID: 9942938
• Update Time: 2025-04-19

Ethanone, 1-(3-bromo-1-azulenyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-bromo-1-azulenyl)-
• 1-(3-bromoazulen-1-yl)ethanone
• DTXSID60433153
• 92025-35-9

• Inchi： 1S/C12H9BrO/c1-8(14)11-7-12(13)10-6-4-2-3-5-9(10)11/h2-7H,1H3
• InChI Key： BMZNJYNWCPSPPE-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(C)=O)=C2C=CC=CC=C21

Computed Properties

• Exact Mass: 247.98368g/mol
• Monoisotopic Mass: 247.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Cyclic olefins
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Olefins Cyclic olefins